Cas no 1894866-76-2 (2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid)

2-(3-{(tert-Butoxy)carbonylamino}-4-methylphenyl)acetic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group, which enhances stability and facilitates selective deprotection in synthetic applications. The compound’s structure, incorporating a phenylacetic acid moiety and a Boc-protected amine, makes it a valuable intermediate in peptide synthesis and pharmaceutical research. Its methyl substitution at the 4-position of the phenyl ring contributes to steric and electronic modulation, enabling tailored reactivity in coupling reactions. The Boc group ensures compatibility with acid-labile protecting strategies, while the carboxylic acid functionality allows for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules.
2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid structure
1894866-76-2 structure
Product Name:2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid
CAS No:1894866-76-2
MF:C14H19NO4
MW:265.30496430397
CID:6113736
PubChem ID:117111571
Update Time:2025-06-09

2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid
    • 2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
    • EN300-1878435
    • 1894866-76-2
    • Inchi: 1S/C14H19NO4/c1-9-5-6-10(8-12(16)17)7-11(9)15-13(18)19-14(2,3)4/h5-7H,8H2,1-4H3,(H,15,18)(H,16,17)
    • InChI Key: UJZJIAVWAOHCNY-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(CC(=O)O)C=CC=1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 265.13140809g/mol
  • Monoisotopic Mass: 265.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 75.6Ų

2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1878435-0.05g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
0.05g
$443.0 2023-09-18
Enamine
EN300-1878435-0.1g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
0.1g
$464.0 2023-09-18
Enamine
EN300-1878435-0.25g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
0.25g
$485.0 2023-09-18
Enamine
EN300-1878435-0.5g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
0.5g
$507.0 2023-09-18
Enamine
EN300-1878435-1.0g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
1g
$785.0 2023-05-23
Enamine
EN300-1878435-2.5g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
2.5g
$1034.0 2023-09-18
Enamine
EN300-1878435-5.0g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
5g
$2277.0 2023-05-23
Enamine
EN300-1878435-10.0g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
10g
$3376.0 2023-05-23
Enamine
EN300-1878435-1g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
1g
$528.0 2023-09-18
Enamine
EN300-1878435-5g
2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)acetic acid
1894866-76-2
5g
$1530.0 2023-09-18

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid

Recent Advances in the Application of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid (CAS: 1894866-76-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid (CAS: 1894866-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is based on a comprehensive review of recent peer-reviewed literature, patents, and industry reports.

Recent studies have highlighted the role of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid as a key intermediate in the synthesis of bioactive molecules. Its unique chemical structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and a phenylacetic acid moiety, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable applications of this compound is its use in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are involved in tumor metastasis and inflammatory processes. The study reported a significant reduction in tumor growth and metastasis in preclinical models, suggesting the potential of these derivatives as anticancer agents.

In addition to its role in drug synthesis, 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid has been investigated for its direct biological effects. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that this compound possesses moderate anti-inflammatory activity, likely due to its ability to modulate the NF-κB signaling pathway. These findings open new avenues for the development of anti-inflammatory drugs based on this chemical scaffold.

The compound's stability and solubility properties have also been a subject of recent research. A 2024 patent application disclosed novel formulation strategies to enhance the bioavailability of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid and its derivatives, addressing previous challenges related to its pharmacokinetic profile. These advancements are expected to facilitate the transition of related drug candidates from preclinical to clinical development.

Looking forward, researchers are exploring the potential of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid in targeted drug delivery systems. Preliminary results from ongoing studies suggest that this compound can be conjugated to nanoparticles or antibodies for site-specific delivery of therapeutic agents, potentially reducing systemic side effects and improving treatment efficacy.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)acetic acid (CAS: 1894866-76-2) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to direct therapeutic effects, underscore its importance in modern drug discovery. Future research directions may focus on expanding its therapeutic applications, optimizing its pharmacological properties, and exploring novel derivatives with enhanced biological activity.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.